2-(3-Pyridinyl)propiononitrile

• IUPAC Name: 2-pyridin-3-ylpropanenitrile
• InChI: InChI=1S/C8H8N2/c1-7(5-9)8-3-2-4-10-6-8/h2-4,6-7H,1H3
• InChI Key: ZQCJRXRGAZPPQV-UHFFFAOYSA-N
• Canonical SMILES: CC(C#N)C1=CN=CC=C1
• Molecular Formula: C8H8N2
• Molecular Weight: 132.16 g/mol
• CAS No.: 163359-11-3

Description

2-(3-Pyridinyl)propiononitrile, also known as 3-PPN, is a chemical compound that has gained attention in the scientific community due to its potential applications in the field of neuroscience. This compound is a potent inhibitor of the enzyme monoamine oxidase B (MAO-B), which plays a crucial role in the metabolism of neurotransmitters such as dopamine and serotonin. In

Safety and Hazards

While specific safety and hazard information for 2-(3-Pyridinyl)propiononitrile is not available in the retrieved papers, similar compounds like propionitrile have been studied. For instance, propionitrile is known to be highly flammable and fatal if swallowed or in contact with skin.

Future Directions

The future directions in the study of 2-(3-Pyridinyl)propiononitrile and similar compounds involve improving the synthesis methods, understanding their mechanisms of action, and exploring their potential applications. For example, there is a need for a robust method allowing the selective introduction of multiple functional groups to pyridine. Furthermore, the challenging coupling of 2-pyridine nucleophiles with (hetero)aryl electrophiles is an area of ongoing research.

Mechanism of Action

Target of Action

Pyrimidine derivatives, which include pyridinyl compounds, have been found to inhibit protein kinases . Protein kinases are essential enzymes for controlling cell growth, differentiation, migration, and metabolism .

Mode of Action

It’s known that pyrimidine derivatives exert their anticancer potential through different action mechanisms, one of which is inhibiting protein kinases . This inhibition disrupts the normal functioning of these enzymes, leading to changes in cell growth, differentiation, migration, and metabolism .

Biochemical Pathways

Pyrimidine and its derivatives are known to play a significant role in purine and pyrimidine salvage pathways . These pathways are crucial for the synthesis of nucleic acids and the regulation of enzymatic reactions .

Pharmacokinetics

The pharmacokinetic profiles of similar pyridin-3-yl-pyrimidin-2-yl-aminophenyl-amide derivatives have been evaluated .

Result of Action

Pyrimidine derivatives have shown promising anticancer activity, suggesting that they may induce cytotoxic effects in cancer cells . These compounds have been found to possess more cytotoxic activity than some reference drugs .

Action Environment

Environmental factors can influence the action, efficacy, and stability of chemical compounds. Factors such as temperature, moisture, soil microbe, and soil type could affect the rate of dissipation of similar compounds in the environment . .

Biochemical Analysis

Biochemical Properties

They can act as electrophiles and undergo reactions with nucleophiles, leading to the formation of new carbon-nitrogen bonds

Cellular Effects

Nitriles and their derivatives have been shown to exhibit various biological activities, including antimicrobial, anti-inflammatory, and anticancer effects

Molecular Mechanism

As a nitrile, it may undergo enzymatic hydrolysis to form a carboxylic acid and ammonia, a reaction catalyzed by nitrilase enzymes